Cas no 1864428-56-7 (1-cyclopropanecarbonyl-3,3-difluoropyrrolidine)

• Product Name: 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine
• CAS No: 1864428-56-7
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• CID: 5333349
• Update Time: 2025-10-28

1-cyclopropanecarbonyl-3,3-difluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(3,3-difluoropyrrolidin-1-yl)methanone
• cyclopropyl-(3,3-difluoropyrrolidin-1-yl)methanone
• 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine

• Inchi： 1S/C8H11F2NO/c9-8(10)3-4-11(5-8)7(12)6-1-2-6/h6H,1-5H2
• InChI Key： LRWACNGJUMBOCA-UHFFFAOYSA-N
• SMILES： FC1(CCN(C1)C(C1CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 20.3

Additional information on 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine

Recent Advances in the Study of 1-Cyclopropanecarbonyl-3,3-difluoropyrrolidine (CAS: 1864428-56-7)

1-Cyclopropanecarbonyl-3,3-difluoropyrrolidine (CAS: 1864428-56-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel pharmaceutical agents, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the cyclopropane carbonyl group and the difluoropyrrolidine moiety, contribute to its enhanced stability and bioavailability. Recent synthetic methodologies have optimized the production of 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine, enabling its broader application in drug discovery. Notably, its role as a key intermediate in the synthesis of protease inhibitors has been extensively studied, with promising results in preclinical models of infectious diseases.

In addition to its synthetic utility, 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine has demonstrated notable biological activity. Recent in vitro studies have shown its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative disorders. These findings suggest its potential as a lead compound for the development of targeted therapies. Furthermore, its pharmacokinetic profile has been evaluated in animal models, revealing favorable absorption and distribution characteristics.

The mechanistic insights into the compound's activity have been elucidated through advanced computational modeling and X-ray crystallography. These studies have identified key interactions between 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine and its biological targets, providing a foundation for structure-activity relationship (SAR) optimization. Such efforts are expected to enhance the compound's selectivity and potency, paving the way for its translation into clinical applications.

Despite these advancements, challenges remain in the scalable synthesis and formulation of 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine. Recent research has addressed these issues by exploring novel catalytic systems and green chemistry approaches. These innovations not only improve yield and purity but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 1-cyclopropanecarbonyl-3,3-difluoropyrrolidine (CAS: 1864428-56-7) represents a promising candidate for further investigation in drug development. Its unique chemical and biological properties, coupled with recent methodological advances, underscore its potential to address unmet medical needs. Future research should focus on expanding its therapeutic applications and optimizing its clinical viability.